alpha-(sec-Butyl)-alpha-(2-(dimethylamino)ethyl)-1-naphthylacetamide
Overview
Description
Alpha-(sec-Butyl)-alpha-(2-(dimethylamino)ethyl)-1-naphthylacetamide, commonly known as BND-1206, is a novel compound that has been studied for its potential use in treating various neurological disorders.
Scientific Research Applications
BND-1206 has been studied for its potential use in treating various neurological disorders, including Alzheimer's disease, Parkinson's disease, and depression. It has been shown to have neuroprotective effects and can improve cognitive function in animal models.
Mechanism Of Action
BND-1206 acts as a selective antagonist of the serotonin 5-HT6 receptor, which is involved in regulating cognitive function and mood. By blocking this receptor, BND-1206 can improve cognitive function and reduce symptoms of depression.
Biochemical And Physiological Effects
BND-1206 has been shown to improve cognitive function and memory in animal models. It has also been shown to reduce symptoms of depression and anxiety. Additionally, BND-1206 has neuroprotective effects and can prevent neuronal damage caused by oxidative stress and inflammation.
Advantages And Limitations For Lab Experiments
BND-1206 is a relatively new compound, and its full potential has not yet been explored. However, its selectivity for the serotonin 5-HT6 receptor makes it a promising candidate for further research. One limitation of BND-1206 is its relatively short half-life, which may limit its effectiveness in clinical settings.
Future Directions
There are several future directions for research on BND-1206. One area of interest is its potential use in treating Alzheimer's disease, as it has been shown to improve cognitive function and memory in animal models. Additionally, further research is needed to fully understand the mechanism of action of BND-1206 and its potential use in treating other neurological disorders. Finally, the development of more potent and longer-lasting versions of BND-1206 may increase its effectiveness in clinical settings.
Synthesis Methods
BND-1206 can be synthesized using a multistep process involving the reaction of 1-naphthylacetic acid with sec-butyl lithium, followed by the addition of 2-(dimethylamino)ethyl chloride. The resulting product is then purified using column chromatography to obtain BND-1206 in its pure form.
properties
CAS RN |
1505-91-5 |
|---|---|
Product Name |
alpha-(sec-Butyl)-alpha-(2-(dimethylamino)ethyl)-1-naphthylacetamide |
Molecular Formula |
C20H28N2O |
Molecular Weight |
312.4 g/mol |
IUPAC Name |
2-[2-(dimethylamino)ethyl]-3-methyl-2-naphthalen-1-ylpentanamide |
InChI |
InChI=1S/C20H28N2O/c1-5-15(2)20(19(21)23,13-14-22(3)4)18-12-8-10-16-9-6-7-11-17(16)18/h6-12,15H,5,13-14H2,1-4H3,(H2,21,23) |
InChI Key |
BZQRMOJOFMIRFL-UHFFFAOYSA-N |
SMILES |
CCC(C)C(CCN(C)C)(C1=CC=CC2=CC=CC=C21)C(=O)N |
Canonical SMILES |
CCC(C)C(CCN(C)C)(C1=CC=CC2=CC=CC=C21)C(=O)N |
synonyms |
α-[2-(Dimethylamino)ethyl]-α-(1-methylpropyl)-1-naphthaleneacetamide |
Origin of Product |
United States |
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